![molecular formula C14H17ClN4OS B5360903 N-(4-chlorobenzyl)-2-[(5-ethyl-4-methyl-4H-1,2,4-triazol-3-yl)thio]acetamide](/img/structure/B5360903.png)
N-(4-chlorobenzyl)-2-[(5-ethyl-4-methyl-4H-1,2,4-triazol-3-yl)thio]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(4-chlorobenzyl)-2-[(5-ethyl-4-methyl-4H-1,2,4-triazol-3-yl)thio]acetamide, commonly known as CTZ, is a chemical compound that has gained significant attention in scientific research. CTZ is a member of the thioacetamide family and has been found to have potential applications in various fields, including medicine and agriculture.
Mechanism of Action
The mechanism of action of CTZ is not fully understood. However, it is believed that CTZ exerts its antifungal and antibacterial effects by inhibiting the synthesis of ergosterol and peptidoglycan, respectively. CTZ has also been found to induce apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects:
CTZ has been shown to have minimal toxicity in vivo and in vitro. It has been found to be well-tolerated in animals and humans. CTZ has been found to have a low potential for drug-drug interactions, making it a promising candidate for combination therapy.
Advantages and Limitations for Lab Experiments
CTZ has several advantages for lab experiments. It is stable under normal laboratory conditions and can be easily synthesized in large quantities. CTZ is also relatively inexpensive compared to other antifungal and antibacterial agents. However, CTZ has some limitations for lab experiments. It has a low solubility in water, making it difficult to administer in vivo. CTZ also has a short half-life in vivo, which may limit its efficacy.
Future Directions
There are several future directions for the study of CTZ. One potential application of CTZ is in the treatment of multidrug-resistant fungal and bacterial infections. CTZ may also have potential applications in the development of new anticancer drugs. Further research is needed to fully elucidate the mechanism of action of CTZ and to optimize its pharmacokinetic properties. The development of new CTZ derivatives may also lead to the discovery of more potent and selective compounds.
Synthesis Methods
The synthesis of CTZ involves the reaction of 4-chlorobenzyl chloride with 2-[(5-ethyl-4-methyl-4H-1,2,4-triazol-3-yl)thio]acetic acid in the presence of a base such as triethylamine. The reaction results in the formation of CTZ as a white crystalline solid. The synthesis method has been optimized to improve the yield and purity of CTZ.
Scientific Research Applications
CTZ has been extensively studied for its potential applications in medicine. It has been found to have antifungal, antibacterial, and antitumor properties. CTZ has been shown to inhibit the growth of various fungi and bacteria, including Candida albicans, Aspergillus fumigatus, and Staphylococcus aureus. CTZ has also been found to have antitumor effects in various cancer cell lines, including breast cancer, liver cancer, and lung cancer.
properties
IUPAC Name |
N-[(4-chlorophenyl)methyl]-2-[(5-ethyl-4-methyl-1,2,4-triazol-3-yl)sulfanyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17ClN4OS/c1-3-12-17-18-14(19(12)2)21-9-13(20)16-8-10-4-6-11(15)7-5-10/h4-7H,3,8-9H2,1-2H3,(H,16,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VNOXHBOCAXQQDG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=NN=C(N1C)SCC(=O)NCC2=CC=C(C=C2)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17ClN4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
324.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.